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Compound of Interest

Compound Name: Isopropyl 1H-indole-3-propionate

Cat. No.: B11877977 Get Quote

Isopropyl 1H-indole-3-propionate: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, structure, and

potential biological relevance of Isopropyl 1H-indole-3-propionate. Given the limited direct

experimental data on this specific ester, this document also includes comprehensive

information on its parent compound, Indole-3-propionic acid (IPA), a well-researched metabolite

with significant biological activity.

Chemical Properties and Structure
Isopropyl 1H-indole-3-propionate is the isopropyl ester of Indole-3-propionic acid. While

specific experimental data for the ester are not widely available, the properties of the parent

acid provide a valuable reference point for researchers.
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Property
Isopropyl 1H-indole-3-
propionate

Indole-3-propionic acid
(Parent Compound)

CAS Number 93941-02-7[1] 830-96-6[2][3][4]

Molecular Formula C₁₄H₁₇NO₂ C₁₁H₁₁NO₂[2][3]

Molecular Weight 231.29 g/mol 189.21 g/mol [2]

Melting Point Data not available 134-135 °C[2]

Boiling Point Data not available Data not available

Solubility Data not available Data not available

LogP Data not available 1.75[2]

Chemical Structure
The structure of Isopropyl 1H-indole-3-propionate consists of an indole ring system

substituted at the third position with a propionic acid moiety that has been esterified with an

isopropyl group.
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Caption: Chemical structure of Isopropyl 1H-indole-3-propionate.

Experimental Protocols
Representative Synthesis: Fischer Esterification of Indole-3-propionic Acid
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While a specific protocol for the synthesis of Isopropyl 1H-indole-3-propionate is not readily

available in the reviewed literature, a standard Fischer esterification of the parent carboxylic

acid, Indole-3-propionic acid, with isopropanol can be proposed as a reliable method of

preparation.

Objective: To synthesize Isopropyl 1H-indole-3-propionate from Indole-3-propionic acid and

isopropanol.

Materials:

Indole-3-propionic acid (IPA)

Isopropanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Rotary evaporator

Standard laboratory glassware for reflux and extraction

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve Indole-3-propionic acid in an excess of anhydrous isopropanol.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).
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Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid with a saturated solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl

acetate. Combine the organic layers.

Washing: Wash the combined organic layers with brine to remove any remaining water-

soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude

Isopropyl 1H-indole-3-propionate.

Purification: The crude product can be further purified by column chromatography if

necessary.
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Acid Catalysis
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Caption: Experimental workflow for the synthesis of Isopropyl 1H-indole-3-propionate.

Biological Activity and Signaling Pathways
Direct studies on the biological activity of Isopropyl 1H-indole-3-propionate are limited.

However, it is plausible that the ester may act as a prodrug, being hydrolyzed in vivo to the

biologically active Indole-3-propionic acid (IPA).[5][6][7] IPA is a well-characterized metabolite

produced by the gut microbiota from tryptophan and has been shown to possess a range of

biological effects, including neuroprotective, antioxidant, and anti-inflammatory properties.[8][9]

IPA-Mediated Signaling Pathways

IPA is known to be a ligand for the Aryl Hydrocarbon Receptor (AhR) and the Pregnane X

Receptor (PXR).[8][9][10] Activation of these nuclear receptors can modulate gene expression,

leading to a variety of physiological responses.
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Aryl Hydrocarbon Receptor (AhR) Pathway: Upon binding of ligands like IPA, the AhR

translocates to the nucleus, where it dimerizes with the AhR nuclear translocator (ARNT).

This complex then binds to xenobiotic response elements (XREs) in the DNA, leading to the

transcription of target genes. This pathway is involved in regulating immune responses and

inflammation.[9][10]

Pregnane X Receptor (PXR) Pathway: IPA can also activate PXR, which plays a crucial role

in xenobiotic metabolism and maintaining intestinal barrier function.[8][11] PXR activation

can lead to the suppression of inflammatory signaling pathways, such as that mediated by

NF-κB.[11]
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Caption: Signaling pathways of Indole-3-propionic acid (IPA) via AhR and PXR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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